Cas no 1267707-92-5 (1-(p-tolyl)cyclohexanecarbaldehyde)

• Product Name: 1-(p-tolyl)cyclohexanecarbaldehyde
• CAS No: 1267707-92-5
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 4566103
• PubChem ID: 21475923
• Update Time: 2025-06-12

1-(p-tolyl)cyclohexanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(p-tolyl)cyclohexanecarbaldehyde

• Inchi： 1S/C14H18O/c1-12-5-7-13(8-6-12)14(11-15)9-3-2-4-10-14/h5-8,11H,2-4,9-10H2,1H3
• InChI Key： RPVPPRPPKHOSMA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)(C=O)CCCCC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 1-(p-tolyl)cyclohexanecarbaldehyde

Introduction to 1-(p-tolyl)cyclohexanecarbaldehyde (CAS No. 1267707-92-5)

1-(p-tolyl)cyclohexanecarbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1267707-92-5, is a significant organic compound with a wide range of applications in the field of pharmaceuticals, agrochemicals, and specialty chemicals. This compound belongs to the class of aldehydes and features a cyclohexane ring substituted with a p-tolyl (para-methylphenyl) group, making it a versatile intermediate in synthetic chemistry. Its unique structural properties contribute to its utility in various chemical transformations and biological assays.

The aldehyde functional group of 1-(p-tolyl)cyclohexanecarbaldehyde is highly reactive, enabling it to participate in numerous organic reactions such as condensation, oxidation, and reduction processes. This reactivity makes it a valuable building block for the synthesis of more complex molecules. In recent years, advancements in synthetic methodologies have further highlighted its importance as a precursor in the development of novel compounds.

One of the most compelling aspects of 1-(p-tolyl)cyclohexanecarbaldehyde is its role in pharmaceutical research. The compound has been extensively studied for its potential applications in drug discovery and development. Its structural motif, combining a cyclohexane ring with an aromatic substituent, is often found in biologically active molecules. Researchers have explored its derivatives as intermediates for synthesizing pharmacophores that exhibit various therapeutic effects.

Recent studies have demonstrated the utility of 1-(p-tolyl)cyclohexanecarbaldehyde in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The presence of the p-tolyl group enhances lipophilicity, which is a critical factor in drug bioavailability and membrane permeability. This characteristic makes it an attractive candidate for designing drugs that require efficient absorption and distribution within the body.

The agrochemical industry has also benefited from the use of 1-(p-tolyl)cyclohexanecarbaldehyde as an intermediate. Its incorporation into pesticide formulations has shown promising results in enhancing their efficacy against pests while maintaining environmental safety. The compound’s ability to undergo selective transformations allows chemists to tailor its derivatives for specific agrochemical applications, ensuring optimal performance in crop protection strategies.

In terms of synthetic chemistry, 1-(p-tolyl)cyclohexanecarbaldehyde serves as a key starting material for constructing more complex molecular architectures. Its reactivity with nucleophiles and electrophiles enables the formation of carbon-carbon bonds, which are essential for building intricate organic molecules. This has led to its widespread use in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, where it acts as a precursor for generating biaryl structures prevalent in many pharmaceuticals.

The industrial production of 1-(p-tolyl)cyclohexanecarbaldehyde has seen significant improvements due to innovations in catalytic processes and green chemistry principles. Modern synthetic routes focus on minimizing waste and maximizing yield while adhering to sustainable practices. These advancements ensure that the compound remains accessible and cost-effective for researchers and manufacturers alike.

From a regulatory perspective, 1-(p-tolyl)cyclohexanecarbaldehyde is classified as a chemical intermediate and is subject to standard safety protocols in handling and storage. Its toxicity profile has been thoroughly evaluated through various experimental assays, ensuring that its use does not pose undue risks to human health or the environment when proper precautions are taken.

The future prospects of 1-(p-tolyl)cyclohexanecarbaldehyde are promising, with ongoing research exploring new applications and synthetic strategies. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to identify novel derivatives with enhanced biological activity. This interdisciplinary approach combining experimental synthesis with computational modeling holds great potential for accelerating drug discovery efforts.

In conclusion, 1-(p-tolyl)cyclohexanecarbaldehyde (CAS No. 1267707-92-5) is a multifaceted compound with broad utility across multiple industries. Its structural features and reactivity make it an indispensable tool for chemists engaged in pharmaceuticals, agrochemicals, and specialty chemicals. With continued advancements in synthetic methodologies and regulatory frameworks, this compound is poised to remain a cornerstone of modern chemical research for years to come.